Tritridecanoin
Tritridecanoin
1,2,3-Tritridecanoyl glycerol is a synthetic triacylglycerol that contains tridecanoic acid in the sn-1, sn-2, and sn-3 positions. It has been used as a standard for the relative quantification of triacylglycerols in C. elegans fat stores. It has also been used as an internal standard for the quantification of triacylglycerols in the serum and liver of adult rat offspring receiving dietary conjugated linoleic acids during and after gestation.
TG(13:0/13:0/13:0), also known as tritridecanoin, 8CI, belongs to the class of organic compounds known as triacylglycerols. These are glycerides consisting of three fatty acid chains covalently bonded to a glycerol molecule through ester linkages. Thus, TG(13:0/13:0/13:0) is considered to be a triradylglycerol lipid molecule. TG(13:0/13:0/13:0) exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. TG(13:0/13:0/13:0) has been found in human adipose tissue tissue, and has also been primarily detected in blood. Within the cell, TG(13:0/13:0/13:0) is primarily located in the membrane (predicted from logP) and adiposome.
TG(13:0/13:0/13:0), also known as tritridecanoin, 8CI, belongs to the class of organic compounds known as triacylglycerols. These are glycerides consisting of three fatty acid chains covalently bonded to a glycerol molecule through ester linkages. Thus, TG(13:0/13:0/13:0) is considered to be a triradylglycerol lipid molecule. TG(13:0/13:0/13:0) exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. TG(13:0/13:0/13:0) has been found in human adipose tissue tissue, and has also been primarily detected in blood. Within the cell, TG(13:0/13:0/13:0) is primarily located in the membrane (predicted from logP) and adiposome.
Brand Name:
Vulcanchem
CAS No.:
26536-12-9
VCID:
VC20855831
InChI:
InChI=1S/C42H80O6/c1-4-7-10-13-16-19-22-25-28-31-34-40(43)46-37-39(48-42(45)36-33-30-27-24-21-18-15-12-9-6-3)38-47-41(44)35-32-29-26-23-20-17-14-11-8-5-2/h39H,4-38H2,1-3H3
SMILES:
CCCCCCCCCCCCC(=O)OCC(COC(=O)CCCCCCCCCCCC)OC(=O)CCCCCCCCCCCC
Molecular Formula:
C42H80O6
Molecular Weight:
681.1 g/mol
Tritridecanoin
CAS No.: 26536-12-9
Cat. No.: VC20855831
Molecular Formula: C42H80O6
Molecular Weight: 681.1 g/mol
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Specification
Description | 1,2,3-Tritridecanoyl glycerol is a synthetic triacylglycerol that contains tridecanoic acid in the sn-1, sn-2, and sn-3 positions. It has been used as a standard for the relative quantification of triacylglycerols in C. elegans fat stores. It has also been used as an internal standard for the quantification of triacylglycerols in the serum and liver of adult rat offspring receiving dietary conjugated linoleic acids during and after gestation. TG(13:0/13:0/13:0), also known as tritridecanoin, 8CI, belongs to the class of organic compounds known as triacylglycerols. These are glycerides consisting of three fatty acid chains covalently bonded to a glycerol molecule through ester linkages. Thus, TG(13:0/13:0/13:0) is considered to be a triradylglycerol lipid molecule. TG(13:0/13:0/13:0) exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. TG(13:0/13:0/13:0) has been found in human adipose tissue tissue, and has also been primarily detected in blood. Within the cell, TG(13:0/13:0/13:0) is primarily located in the membrane (predicted from logP) and adiposome. |
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CAS No. | 26536-12-9 |
Molecular Formula | C42H80O6 |
Molecular Weight | 681.1 g/mol |
IUPAC Name | 2,3-di(tridecanoyloxy)propyl tridecanoate |
Standard InChI | InChI=1S/C42H80O6/c1-4-7-10-13-16-19-22-25-28-31-34-40(43)46-37-39(48-42(45)36-33-30-27-24-21-18-15-12-9-6-3)38-47-41(44)35-32-29-26-23-20-17-14-11-8-5-2/h39H,4-38H2,1-3H3 |
Standard InChI Key | UDXANBFMQUOKTQ-UHFFFAOYSA-N |
SMILES | CCCCCCCCCCCCC(=O)OCC(COC(=O)CCCCCCCCCCCC)OC(=O)CCCCCCCCCCCC |
Canonical SMILES | CCCCCCCCCCCCC(=O)OCC(COC(=O)CCCCCCCCCCCC)OC(=O)CCCCCCCCCCCC |
Melting Point | 44.5°C |
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